7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C25H25ClN4O2
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C25H25ClN4O2/c1-32-24-9-5-4-8-22(24)29-10-12-30(13-11-29)25-27-16-19-21(28-25)14-17(15-23(19)31)18-6-2-3-7-20(18)26/h2-9,16-17H,10-15H2,1H3
• InChI Key: ZSHCRKRAPHJRDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=NC=C4C(=N3)CC(CC4=O)C5=CC=CC=C5Cl

Description

The compound 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one (CAS: 879625-29-3) is a quinazolinone derivative with a molecular formula of C₂₅H₂₅ClN₄O₂ and a molecular weight of 448.9446 g/mol . Its structure features:

• A 2-chlorophenyl group at the 7-position of the quinazolinone core.
• A 4-(2-methoxyphenyl)piperazinyl substituent at the 2-position.

Biological Activity

The compound 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one is a heterocyclic organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C23H21ClN4O2
• Molecular Weight : 452.97 g/mol
• CAS Number : 1242932-94-0

The structure of this compound features a quinazoline backbone with substitutions that enhance its biological activity. The presence of the chlorophenyl and methoxyphenyl groups is significant for its interaction with biological targets.

Anticancer Activity

Recent studies have indicated that derivatives of quinazoline compounds exhibit significant anticancer properties. For instance, the compound has been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation.

Cell Line	IC50 (µM)	Reference
MCF-7 (breast)	14.60
K562 (leukemia)	11.10

These results suggest that the compound may act through mechanisms such as apoptosis induction and cell cycle arrest.

Neuropharmacological Effects

The compound also shows potential in neuropharmacology, particularly in modulating neurotransmitter systems. Studies have suggested that it may exhibit inhibitory effects on acetylcholinesterase (AChE), which is crucial for managing conditions like Alzheimer's disease.

Enzyme Activity	IC50 (µM)	Reference
AChE Inhibition	6.21

This inhibition can lead to increased levels of acetylcholine, thereby improving cognitive functions.

The mechanism by which this compound exerts its biological effects involves interaction with specific receptors and enzymes:

• Binding Affinity : Molecular docking studies have shown that the compound has a high binding affinity for AChE and other targets involved in cancer progression.
• Enzyme Inhibition : The compound acts as a competitive inhibitor for certain enzymes, disrupting their normal function and leading to altered cellular responses.
• Signaling Pathways : It may influence various signaling pathways associated with cell survival and proliferation, particularly in cancer cells.

Case Studies

Several case studies highlight the efficacy of this compound in preclinical models:

• Study on MCF-7 Cells : A study demonstrated that treatment with the compound resulted in a significant reduction in cell viability compared to control groups, indicating its potential as an anticancer agent.
• Neuroprotective Effects : Another study illustrated the neuroprotective effects of the compound in animal models of neurodegeneration, suggesting improvements in memory and learning capabilities.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table and analysis highlight key structural analogs, emphasizing substitutions that influence physicochemical and pharmacological properties.

Table 1: Structural Analogs and Their Modifications

Compound Name & CAS Number	Substituents at Key Positions	Molecular Formula	Molecular Weight (g/mol)	Reference
Target Compound (879625-29-3)	7: 2-chlorophenyl; 2: 4-(2-methoxyphenyl)piperazinyl	C₂₅H₂₅ClN₄O₂	448.9446
7-(2,4-Dimethoxyphenyl)-2-(4-methylpiperazinyl) analog (879063-55-5)	7: 2,4-dimethoxyphenyl; 2: 4-methylpiperazinyl	C₂₃H₂₈N₄O₃	432.50
7-(2-Fluorophenyl)-4-methyl analog (879625-76-0)	7: 2-fluorophenyl; 2: 4-(2-furoyl)piperazinyl; 4: methyl	C₂₄H₂₄FN₅O₂	457.48
4-Methyl-7-phenyl analog (878993-37-4)	7: phenyl; 2: 4-(2-pyridinyl)piperazinyl; 4: methyl	C₂₄H₂₆N₄O	410.50
7-(2-Hydroxyphenyl) analog (879046-03-4)	7: 2-hydroxyphenyl; 2: 4-(2-methoxyphenyl)piperazinyl	C₂₅H₂₆N₄O₃	430.4989
7-(4-Fluorophenyl) analog (879564-92-8)	7: 2-chlorophenyl; 2: 4-(4-fluorophenyl)piperazinyl	C₂₄H₂₂ClFN₄O	436.9091
Benzodioxole-containing analog (Y020-0800)	7: 2-chlorophenyl; 2: 4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazinyl	C₂₆H₂₅ClN₄O₃	476.96

Key Structural and Functional Differences

A. Substituent Effects on Aromatic Rings

• Electron-Withdrawing vs. In contrast, the 2,4-dimethoxyphenyl group in provides electron-donating methoxy groups, which may increase solubility but reduce receptor affinity . Replacement with 2-fluorophenyl (as in ) retains electron withdrawal but with reduced steric bulk compared to chlorine, possibly improving metabolic stability .

B. Piperazine Modifications

• 4-(2-Methoxyphenyl)piperazinyl (target compound) vs. 4-methylpiperazinyl (): The methoxyphenyl group in the target compound adds a planar aromatic system, likely enhancing π-π stacking interactions in receptor binding. The methyl group in simplifies the structure but may reduce selectivity .

C. Additional Functional Groups

• The 2-hydroxyphenyl analog () introduces a polar hydroxyl group, which could improve aqueous solubility but may also increase susceptibility to oxidation .
• The benzodioxole -containing analog () adds a fused aromatic ring system, likely enhancing blood-brain barrier penetration due to increased lipophilicity .

Pharmacological Implications

• Receptor Binding : Computational docking studies (e.g., AutoDock4 ) suggest that the 4-(2-methoxyphenyl)piperazinyl group in the target compound may stabilize interactions with serotonin receptors (e.g., 5-HT₁A) via methoxy-oxygen hydrogen bonding .
• Metabolic Stability : The 2-chlorophenyl group may slow hepatic metabolism compared to fluorophenyl or methoxyphenyl analogs, as chlorine is less prone to oxidative degradation .